N-(2,4-difluorophenyl)-2-({5-[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H16F2N6O3S/c22-12-6-7-16(15(23)8-12)25-19(31)11-33-21-28-27-17(29(21)14-4-2-1-3-5-14)9-13-10-18(30)26-20(32)24-13/h1-8,10H,9,11H2,(H,25,31)(H2,24,26,30,32)
• InChI Key: NZUBBFGQMOLZEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3)F)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H16F2N6O3S
• Molecular Weight: 470.5 g/mol
• CAS No.: 852046-73-2

Description

N-(2,4-difluorophenyl)-2-({5-[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C21H16F2N6O3S and its molecular weight is 470.45. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Insights

• Research has provided insights into the crystal structures of similar compounds, emphasizing their folded conformation and the inclination of pyrimidine rings to benzene rings. These structural features are stabilized by intramolecular hydrogen bonding, which could be crucial for understanding the compound's interactions and stability in various applications (Subasri et al., 2016); (Subasri et al., 2017).

Antimicrobial Activity

• Novel derivatives of pyrimidine-triazole compounds have been synthesized and their antimicrobial activities investigated. This research explores the potential of such compounds in combating bacterial and fungal strains, highlighting the versatility of these compounds in scientific research and potential therapeutic applications (Majithiya & Bheshdadia, 2022).

Spectroscopic Analysis

• Spectroscopic techniques, including Raman and Fourier transform infrared spectroscopy, have been employed to characterize the vibrational signatures of similar compounds. This research aids in understanding the molecular structure and stability, contributing to the development of antiviral molecules (Mary et al., 2022).

Antiasthma and Antitumor Potential

• Certain triazolopyrimidines have shown activity as mediator release inhibitors, suggesting potential applications in developing antiasthma agents. This research underscores the biochemical versatility of triazolopyrimidines and related compounds (Medwid et al., 1990).
• New thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and evaluated for antitumor activity, demonstrating the compound's relevance in designing new anticancer drugs (Hafez & El-Gazzar, 2017).